Cas no 794566-80-6 (3-(4-tert-butylphenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(4-tert-butylphenyl)-1,2-oxazol-5-amine
• CAS No: 794566-80-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD07382880
• CID: 4659191
• PubChem ID: 3451043
• Update Time: 2025-06-30

3-(4-tert-butylphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylphenyl)-1,2-oxazol-5-amine
• SY187354
• Z335438992
• EN300-68546
• AKOS000261596
• 794566-80-6
• MFCD07382880
• 3-[4-(1,1-Dimethylethyl)phenyl]-5-isoxazolamine
• 5-Amino-3-[4-(tert-butyl)phenyl]isoxazole
• 3-(4-(Tert-butyl)phenyl)isoxazol-5-amine
• DTXSID601241643
• G45200

• MDL： MFCD07382880
• Inchi： 1S/C13H16N2O/c1-13(2,3)10-6-4-9(5-7-10)11-8-12(14)16-15-11/h4-8H,14H2,1-3H3
• InChI Key： BDMVJTHOQVOKDB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=CC=2)C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52Ų

3-(4-tert-butylphenyl)-1,2-oxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-tert-butylphenyl)-1,2-oxazol-5-amine

3-(4-Tert-butylphenyl)-1,2-Oxazol-5-Amine: A Comprehensive Overview

3-(4-Tert-butylphenyl)-1,2-Oxazol-5-Amine, also known by its CAS number 794566-80-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of oxazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The compound's structure features a substituted phenyl group attached to an oxazole ring, with an amine functional group at the 5-position. This unique combination of structural elements contributes to its intriguing chemical properties and biological effects.

The synthesis of 3-(4-Tert-butylphenyl)-1,2-Oxazol-5-Amine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored various substituents on the phenyl ring to investigate their impact on the compound's stability and reactivity. For instance, the tert-butyl group at the 4-position of the phenyl ring plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological targets.

In terms of physical properties, 3-(4-Tert-butylphenyl)-1,2-Oxazol-5-Amine exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the range of 270–300 nm, indicative of conjugation within the oxazole ring. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The biological activity of 3-(4-Tert-butylphenyl)-1,2-Oxazol-5-Amine has been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on several key enzymes associated with inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has shown promising anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound in anticancer drug development.

Recent research has also focused on the pharmacokinetic profile of 3-(4-Tert-butylphenyl)-1,2-Oxazol-5-Amine. Studies in animal models have revealed moderate oral bioavailability and favorable tissue distribution patterns. These findings underscore its potential for further development into a therapeutic agent with improved pharmacokinetic properties.

In conclusion, 3-(4-Tert-butylphenyl)-1,2-Oxazol-5-Amine, CAS No. 794566-80-6, represents a valuable addition to the arsenal of oxazole derivatives being investigated for their therapeutic potential. Its unique structure, coupled with promising biological activities, positions it as a compelling candidate for further exploration in drug discovery programs.